BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling N-(2-
Hydroxyethyl)dodecanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2-Hydroxyethyl)dodecanamide

Cat. No.: B086396

Essential Safety and Handling Guide for N-(2-
Hydroxyethyl)dodecanamide

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical procedures for the handling and
disposal of N-(2-Hydroxyethyl)dodecanamide (also known as Lauramide MEA). The following
step-by-step guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

l. Personal Protective Equipment (PPE) and Engineering
Controls

Consistent and proper use of personal protective equipment is the primary defense against
potential exposure. Engineering controls should be in place to minimize inhalation risk and
provide immediate access to emergency facilities.
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Protection Level

Equipment

Specifications & Rationale

Engineering Controls

Chemical Fume Hood

Recommended to minimize
inhalation exposure, especially

if generating dust or aerosols.

Eyewash Station & Safety

Shower

Must be readily accessible in

the immediate work area.

Eye and Face Protection

Safety Glasses with Side
Shields or Chemical Splash
Goggles

Conforming to OSHA 29 CFR
1910.133 or European
Standard EN166 is mandatory

to protect against splashes.[1]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Gloves should
be inspected for integrity

before each use.[1]

Skin and Body Protection

Laboratory Coat

A standard, buttoned
laboratory coat is required to

protect against skin contact.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 Approved

Respirator

Not generally required for
normal use with adequate
ventilation, but necessary if
dust or aerosols are generated

or in poorly ventilated areas.[1]

Il. Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling N-(2-Hydroxyethyl)dodecanamide is crucial for

maintaining a safe laboratory environment.

1. Preparation and Precaution:

» Ensure all required PPE is available and in good condition.

» Verify that the chemical fume hood, eyewash station, and safety shower are operational.
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Review the Safety Data Sheet (SDS) before starting any new procedure.

. Handling the Compound:

Conduct all weighing and handling of the solid material within a chemical fume hood to
prevent inhalation of dust.

Avoid direct contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the designated work area.[1]

. In Case of Exposure:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[2][3] Symptoms may
include stinging, tearing, redness, swelling, and blurred vision, with the potential for
permanent eye damage.[3]

Skin: Wash off with soap and water. Get medical attention if irritation develops and persists.

[3]
Inhalation: Move to fresh air. Call a physician if symptoms develop or persist.[3]
Ingestion: Rinse mouth and seek medical attention if symptoms occur.[3]

. Spill Response:

Small Spills: Wipe up with absorbent material (e.g., cloth, fleece). Clean the surface
thoroughly to remove residual contamination.[3]

Large Spills: Stop the flow of material if it can be done without risk. Dike the spilled material.
Absorb in vermiculite, dry sand, or earth and place into containers for disposal. Following
product recovery, flush the area with water.[3]

Avoid discharge into drains, water courses, or onto the ground.[3]
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lll. Disposal Plan

Proper disposal of N-(2-Hydroxyethyl)dodecanamide and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][4]

e This substance is considered toxic to aquatic life with long-lasting effects; therefore, release
to the environment must be avoided.[2][5]

2. Contaminated Packaging:
o Contaminated packaging should be treated as the chemical itself.

o Clean, empty containers may be recycled or disposed of according to local legislation.

1V. Chemical and Physical Properties

Property Value

CAS Number 142-78-9

Molecular Formula C14H29NO2[6]

Molecular Weight 243.39 g/mol [6]

Appearance White to light yellow powder or crystal.[2]
Melting Point 88 - 89°CJ[6][7]

Boiling Point 410.5 £ 28.0°C[6][7]

Solubility Slightly soluble in water.[7]

V. Workflow and Safety Diagram
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Workflow for Handling N-(2-Hydroxyethyl)dodecanamide
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Caption: Logical workflow for safe handling of N-(2-Hydroxyethyl)dodecanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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